Cas no 2413848-39-0 ((1S,6R)-6-Phenyl-3-azabicyclo[4.1.0]heptane;hydrochloride)

• Product Name: (1S,6R)-6-Phenyl-3-azabicyclo[4.1.0]heptane;hydrochloride
• CAS No: 2413848-39-0
• MF: C₁₂H₁₆ClN
• MW: 209.715142250061
• CID: 5357460
• Update Time: 2025-07-09

(1S,6R)-6-Phenyl-3-azabicyclo[4.1.0]heptane;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S,6R)-6-Phenyl-3-azabicyclo[4.1.0]heptane;hydrochloride
• Z4328160199
• rac-(1R,6S)-6-phenyl-3-azabicyclo[4.1.0]heptane hydrochloride

• Inchi： 1S/C12H15N.ClH/c1-2-4-10(5-3-1)12-6-7-13-9-11(12)8-12;/h1-5,11,13H,6-9H2;1H/t11-,12-;/m1./s1
• InChI Key： PKODSMSAOMGRBD-MNMPKAIFSA-N
• SMILES： Cl.N1CC[C@]2(C3C=CC=CC=3)C[C@@H]2C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Topological Polar Surface Area: 12

Additional information on (1S,6R)-6-Phenyl-3-azabicyclo[4.1.0]heptane;hydrochloride

Introduction to (1S,6R)-6-Phenyl-3-azabicyclo[4.1.0]heptane;hydrochloride (CAS No. 2413848-39-0)

(1S,6R)-6-Phenyl-3-azabicyclo[4.1.0]heptane;hydrochloride (CAS No. 2413848-39-0) is a unique and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its bicyclic structure and phenyl substitution, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of (1S,6R)-6-Phenyl-3-azabicyclo[4.1.0]heptane;hydrochloride is particularly noteworthy due to its chiral centers and the presence of a nitrogen atom within the bicyclic framework. The hydrochloride salt form enhances its solubility and stability, making it more suitable for pharmaceutical development and clinical trials.

Recent studies have explored the pharmacological properties of (1S,6R)-6-Phenyl-3-azabicyclo[4.1.0]heptane;hydrochloride, revealing its potential as a modulator of various receptors and enzymes. One of the key areas of interest is its interaction with the central nervous system (CNS). Research has shown that this compound can selectively bind to specific receptors, potentially offering therapeutic benefits in neurological disorders such as Parkinson's disease and Alzheimer's disease.

In addition to its CNS activity, (1S,6R)-6-Phenyl-3-azabicyclo[4.1.0]heptane;hydrochloride has demonstrated promising anti-inflammatory effects. In vitro and in vivo studies have indicated that it can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential use in treating inflammatory conditions such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of (1S,6R)-6-Phenyl-3-azabicyclo[4.1.0]heptane;hydrochloride has also been extensively studied. Its high bioavailability and favorable metabolic stability make it an attractive candidate for oral administration. Preclinical trials have shown that it can be effectively absorbed from the gastrointestinal tract and distributed to target tissues with minimal side effects.

Furthermore, the safety profile of (1S,6R)-6-Phenyl-3-azabicyclo[4.1.0]heptane;hydrochloride has been evaluated in various animal models. Toxicity studies have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed on major organs or physiological functions.

The potential therapeutic applications of (1S,6R)-6-Phenyl-3-azabicyclo[4.1.0]heptane;hydrochloride extend beyond neurological and inflammatory disorders. Recent research has also explored its anti-cancer properties, particularly in inhibiting tumor growth and metastasis in certain types of cancer cells. These findings suggest that this compound may have a broad spectrum of biological activities that warrant further investigation.

In conclusion, (1S,6R)-6-Phenyl-3-azabicyclo[4.1.0]heptane;hydrochloride (CAS No. 2413848-39-0) is a multifaceted compound with significant potential in pharmaceutical development. Its unique chemical structure, combined with its diverse biological activities, makes it a valuable candidate for further research and clinical trials. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound is poised to play a crucial role in advancing the treatment of various diseases.